Cas no 2227740-82-9 ((1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol
• CAS No: 2227740-82-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5760787
• PubChem ID: 165626875
• Update Time: 2025-06-14

(1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol
• EN300-1777210
• 2227740-82-9

• Inchi： 1S/C12H17NO/c13-8-7-12(14)11-5-3-10(4-6-11)9-1-2-9/h3-6,9,12,14H,1-2,7-8,13H2/t12-/m1/s1
• InChI Key： WKWHEFYJCSOAMQ-GFCCVEGCSA-N
• SMILES： O[C@H](CCN)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol (CAS No. 2227740-82-9)

(1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol (CAS No. 2227740-82-9) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a cyclopropylphenyl group attached to a propanolamine backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Its stereospecificity and amino alcohol functionality have drawn attention for applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and neurological pathways.

Recent trends in pharmaceutical research highlight the growing demand for chiral building blocks like (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol. Researchers are increasingly focusing on enantioselective synthesis to improve drug efficacy and reduce side effects. This compound’s unique structure aligns with the industry’s shift toward precision medicine and personalized therapeutics. Common search queries such as “chiral amine applications” and “cyclopropylphenyl derivatives in drug design” reflect its relevance in modern chemistry.

The physicochemical properties of CAS No. 2227740-82-9 contribute to its versatility. Its moderate polarity and hydrogen-bonding capacity enhance solubility in organic and aqueous systems, facilitating its use in high-throughput screening and medicinal chemistry. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity and stereochemical integrity, addressing frequent questions like “how to analyze chiral amines” in online forums.

In the context of green chemistry, (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol has been explored for sustainable synthesis routes. Topics such as “catalytic asymmetric synthesis” and “solvent-free reactions” dominate discussions, emphasizing the need for eco-friendly methodologies. The compound’s cyclopropyl moiety also attracts interest due to its role in enhancing metabolic stability, a key concern in drug development pipelines.

Beyond pharmaceuticals, this compound has potential in material science, particularly in designing functional polymers and ligands for catalysis. Its amino alcohol group can act as a chelating agent, making it useful in metal-organic frameworks (MOFs) and nanotechnology. Searches for “amino alcohols in materials” underscore its interdisciplinary appeal.

Quality control and regulatory compliance are critical for CAS No. 2227740-82-9. Suppliers must adhere to Good Manufacturing Practices (GMP) to ensure consistency, a topic often queried as “GMP standards for chiral intermediates.” Proper storage conditions—such as protection from moisture and light—are essential to maintain stability, aligning with FAQs like “how to store amino alcohols.”

In summary, (1R)-3-amino-1-(4-cyclopropylphenyl)propan-1-ol represents a convergence of innovation and practical utility in modern chemistry. Its applications span drug discovery, sustainable synthesis, and advanced materials, addressing both scientific and industrial demands. As research evolves, this compound is poised to play a pivotal role in addressing challenges like enantiomeric purity and process scalability.